Cas no 2649066-22-6 (7-(2-isocyanatopropan-2-yl)-1H-indazole)

• Product Name: 7-(2-isocyanatopropan-2-yl)-1H-indazole
• CAS No: 2649066-22-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6363999
• PubChem ID: 165857464
• Update Time: 2025-10-29

7-(2-isocyanatopropan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-isocyanatopropan-2-yl)-1H-indazole
• EN300-1728373
• 2649066-22-6

• Inchi： 1S/C11H11N3O/c1-11(2,12-7-15)9-5-3-4-8-6-13-14-10(8)9/h3-6H,1-2H3,(H,13,14)
• InChI Key： GFWIMJLHXGQFJU-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Additional information on 7-(2-isocyanatopropan-2-yl)-1H-indazole

Professional Introduction to Compound with CAS No. 2649066-22-6 and Product Name: 7-(2-isocyanatopropan-2-yl)-1H-indazole

The compound with the CAS number 2649066-22-6 and the product name 7-(2-isocyanatopropan-2-yl)-1H-indazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an isocyanate functional group in its molecular framework opens up a plethora of possibilities for further chemical modifications and derivations, making it a valuable scaffold for synthetic chemists.

7-(2-isocyanatopropan-2-yl)-1H-indazole is a heterocyclic compound that combines the stability of an indazole core with the reactivity of an isocyanate group. This combination has been explored in various research studies, particularly in the development of novel bioactive molecules. The indazole ring, known for its presence in several pharmacologically active compounds, provides a stable aromatic system that can be further functionalized. The isocyanate group, on the other hand, offers a reactive site for the formation of urea or carbamate linkages, which are crucial in the synthesis of biologically relevant molecules.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The introduction of an isocyanate group into the indazole framework has opened up new avenues for exploring these properties further. For instance, researchers have been investigating how the isocyanate group can be used to create novel derivatives that exhibit enhanced binding affinity to biological targets.

One of the most promising applications of 7-(2-isocyanatopropan-2-yl)-1H-indazole lies in its potential use as a building block for the synthesis of novel therapeutic agents. The isocyanate group can undergo reactions with a variety of nucleophiles, including amines and alcohols, to form urea or carbamate derivatives. These derivatives have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. For example, urea-based compounds have shown significant activity against enzymes involved in inflammatory pathways, making them attractive candidates for drug development.

Recent studies have also explored the use of 7-(2-isocyanatopropan-2-yl)-1H-indazole in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically target these kinases, researchers aim to develop drugs that can modulate these pathways effectively. The isocyanate group in 7-(2-isocyanatopropan-2-yl)-1H-indazole provides a versatile platform for creating such inhibitors. For instance, it can be used to form covalent bonds with key residues in the kinase active site, leading to potent inhibition of kinase activity.

The synthesis of 7-(2-isocyanatopropan-2-yl)-1H-indazole involves several key steps that highlight its complexity and the expertise required to handle such compounds safely and effectively. The starting material for this synthesis is typically 1H-indazole, which undergoes reaction with 2-isocyanatopropane under controlled conditions. This reaction requires careful optimization to ensure high yield and purity. Additionally, post-synthetic modifications may be necessary to further functionalize the compound and tailor its properties for specific applications.

In terms of biological evaluation, 7-(2-isocyanatopropan-2-yl)-1H-indazole has been tested in various assays to assess its potential therapeutic effects. Preliminary results have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further studies are ongoing to elucidate its mechanism of action and optimize its efficacy. These studies involve collaboration between synthetic chemists and biologists who work together to design experiments that can provide insights into the compound's biological activity.

The use of computational methods has also played a significant role in understanding the properties of 7-(2-isocyanatopropan-2-yl)-1H-indazole. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help researchers identify optimal conditions for synthesis and biological evaluation. Additionally, computational methods can be used to screen large libraries of derivatives rapidly, identifying promising candidates for further study.

As research continues to advance, the applications of 7-(2-isocyanatopropan-2-yl)-1H-indazole are expected to expand further. New synthetic methodologies may emerge that allow for more efficient and scalable production of this compound and its derivatives. Similarly, new biological targets may be identified that could benefit from the use of this compound as a starting point for drug development.

In conclusion,7-(2-isocyanatopropan-2-yl)-1H-indazole represents a significant advancement in chemical and pharmaceutical research due to its unique molecular structure and potential applications in drug development。The presence of an isocyanate group provides a versatile platform for further chemical modifications，making it a valuable scaffold for synthetic chemists。Further research is needed to fully explore its potential，but preliminary results suggest that this compound could play an important role in developing novel therapeutic agents。